Cas no 121424-36-0 ((1R)-4-methylcyclohex-3-ene-1-carboxylic acid)

• Product Name: (1R)-4-methylcyclohex-3-ene-1-carboxylic acid
• CAS No: 121424-36-0
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• MDL: MFCD19228209
• CID: 2359623
• PubChem ID: 11040781
• Update Time: 2025-06-09

(1R)-4-methylcyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (+)-(1R)-4-methyl-cyclohex-3-enecarboxylic acid
• (R)-4-methylcyclohex-3-enecarboxylic acid
• (1R)-4-methylcyclohex-3-ene-1-carboxylic acid
• 4-Methyl-3-cyclohexene-1beta-carboxylic acid

• MDL： MFCD19228209
• Inchi： 1S/C8H12O2/c1-6-2-4-7(5-3-6)8(9)10/h2,7H,3-5H2,1H3,(H,9,10)/t7-/m0/s1
• InChI Key： OYOQOLNBTPTFEM-ZETCQYMHSA-N
• SMILES： OC([C@H]1CC=C(C)CC1)=O

Computed Properties

• Exact Mass: 140.083729621 g/mol
• Monoisotopic Mass: 140.083729621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3
• Molecular Weight: 140.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on (1R)-4-methylcyclohex-3-ene-1-carboxylic acid

Chemical Profile of (1R)-4-methylcyclohex-3-ene-1-carboxylic acid (CAS No. 121424-36-0)

CAS No. 121424-36-0, identified as (1R)-4-methylcyclohex-3-ene-1-carboxylic acid, represents a significant compound in the realm of organic chemistry and pharmaceutical research. This enantiomerically pure molecule has garnered attention due to its structural uniqueness and potential applications in drug development, particularly in the synthesis of chiral intermediates. The compound belongs to the class of cyclohexene derivatives, characterized by a cyclic structure with a double bond and a carboxylic acid functional group, making it a versatile building block for more complex molecular architectures.

The stereochemistry of (1R)-4-methylcyclohex-3-ene-1-carboxylic acid is defined by the (1R) configuration at the stereogenic center, which is critical for its interaction with biological systems. Chiral compounds like this one often exhibit different biological activities depending on their stereochemical configuration, making them valuable in the design of enantioselective drugs. Recent advancements in asymmetric synthesis have enabled the efficient production of such enantiomerically pure compounds, which are increasingly sought after in medicinal chemistry.

In the context of pharmaceutical research, (1R)-4-methylcyclohex-3-ene-1-carboxylic acid has been explored as a precursor in the synthesis of various bioactive molecules. Its structural motif—a cyclohexene ring with a methyl substituent and a carboxylic acid group—provides a scaffold that can be modified to target specific biological pathways. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity, particularly in cases where stereoselectivity is paramount.

One notable area of research involving (1R)-4-methylcyclohex-3-ene-1-carboxylic acid is its application in the synthesis of non-proteinogenic amino acids. These modified amino acids can serve as key intermediates in peptidomimetic design, where their unique stereochemical features enhance binding affinity and selectivity against biological targets. The carboxylic acid moiety allows for further functionalization via esterification or amidation, broadening its utility in constructing complex molecules.

Moreover, the compound has been studied for its role in material science applications, particularly as a monomer or building block for polymers with tailored properties. The cyclohexene ring contributes to rigidity and stability, while the carboxylic acid group enables hydrogen bonding interactions, making it suitable for creating materials with specific mechanical and thermal characteristics. Such applications highlight the versatility of (1R)-4-methylcyclohex-3-ene-1-carboxylic acid beyond traditional pharmaceutical uses.

Recent studies have also explored the reactivity of (1R)-4-methylcyclohex-3-ene-1-carboxylic acid under various catalytic conditions, revealing new synthetic pathways for accessing more complex derivatives. Transition metal-catalyzed reactions, such as cross-coupling and hydrogenation processes, have been particularly effective in modifying its structure while maintaining high enantioselectivity. These findings underscore the importance of this compound as a platform for innovative chemical synthesis.

The pharmacological potential of (1R)-4-methylcyclohex-3-ene-1-carboxylic acid has not been exhaustively explored but shows promise in several therapeutic areas. Its structural similarity to naturally occurring metabolites suggests that it may interact with biological receptors or enzymes in a meaningful way. Further investigation into its pharmacokinetic properties and potential side effects will be necessary to fully assess its therapeutic value.

In conclusion, (1R)-4-methylcyclohex-3-ene-1-carboxylic acid (CAS No. 121424-36-0) stands out as a versatile and valuable compound with applications spanning pharmaceuticals and materials science. Its unique stereochemical configuration and functional groups make it an attractive candidate for further research and development. As synthetic methodologies continue to advance, the accessibility and utility of such specialized molecules are expected to grow, opening new avenues for innovation across multiple scientific disciplines.